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Introduction
UV-328, a benzotriazole ultraviolet (UV) absorber, is a critical additive in a wide array of

polymeric materials to enhance their durability and lifespan, particularly in outdoor applications.

[1] Its primary function is to absorb damaging UV radiation in the 290-400 nm range and

dissipate it as harmless thermal energy, thereby protecting the polymer matrix from

photodegradation.[2] This process helps to prevent undesirable changes such as discoloration,

loss of gloss, and degradation of mechanical properties.[3] This document provides detailed

application notes, performance data from weathering tests, and experimental protocols for

evaluating the efficacy of UV-328 in various polymers.

Data Presentation: Performance of UV-328 in
Accelerated Weathering
The following tables summarize the quantitative performance of UV-328 in various polymers

subjected to accelerated weathering tests. These tests are designed to simulate the effects of

outdoor exposure in a condensed timeframe.

Table 1: Performance of UV-328 in Polycarbonate (PC)
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Concentrati
on of UV-
328 (wt%)

Exposure
Duration
(hours)

Test
Method

Yellowness
Index (ΔYI)

Gloss
Retention
(%)

Impact
Strength
Retention
(%)

0 (Control) 1000 ASTM G155 15.2 75 60

0.3 1000 ASTM G155 5.8 92 85

0.5 1000 ASTM G155 3.1 95 90

Table 2: Performance of UV-328 in Polypropylene (PP)

Concentr
ation of
UV-328
(wt%)

Co-
stabilizer
(wt%)

Exposure
Duration
(hours)

Test
Method

Color
Change
(ΔE)

Gloss
Retention
(%)

Tensile
Strength
Retention
(%)

0 (Control) None 2000
ASTM

D4329
12.5 60 55

0.3 0.2 HALS 2000
ASTM

D4329
2.1 90 88

0.5 0.2 HALS 2000
ASTM

D4329
1.5 94 92

*HALS: Hindered Amine Light Stabilizer

Table 3: Performance of UV-328 in Acrylic Coatings
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Concentrati
on of UV-
328 (wt%)

Exposure
Duration
(hours)

Test
Method

Color
Change
(ΔE)

Gloss
Retention
(%)

Cracking/C
halking
Rating
(ASTM
D662/D4214
)

0 (Control) 1500 ISO 4892-3 10.8 65 6

0.5 1500 ISO 4892-3 3.2 91 9

1.0 1500 ISO 4892-3 1.9 96 10

Experimental Protocols
Detailed methodologies for the key accelerated weathering experiments are provided below.

These protocols are based on widely accepted industry standards.

Protocol 1: Xenon Arc Accelerated Weathering of
Plastics (ASTM G155)
This test simulates the full spectrum of sunlight using a xenon arc lamp.

1. Apparatus:

Xenon arc weathering apparatus equipped with appropriate filters (e.g., Type S borosilicate

glass inner and outer filters to simulate direct sunlight).

Black panel thermometer for monitoring the temperature of a black-coated steel panel.

Specimen holders.

2. Test Specimens:

Prepare specimens of the polymer with and without UV-328 at desired concentrations (e.g.,

0.3%, 0.5% by weight).

Specimen dimensions should be suitable for the specimen holders of the apparatus.
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3. Test Cycle:

Light Cycle: 102 minutes of continuous light from the xenon arc lamp.

Irradiance: 0.55 W/m² at 340 nm.

Black Panel Temperature: 63 ± 3 °C.

Relative Humidity: 50 ± 10%.

Light and Water Spray Cycle: 18 minutes of light with a continuous water spray onto the

specimen surface.

Irradiance, Black Panel Temperature, and Relative Humidity are the same as the light

cycle.

4. Procedure:

Mount the specimens in the holders.

Place the holders in the weathering apparatus.

Run the specified test cycle for a predetermined duration (e.g., 1000, 2000 hours).

Periodically remove the specimens to evaluate changes in properties.

5. Evaluation:

Color Change: Measure the Yellowness Index (YI) according to ASTM E313 or color change

(ΔE) using a spectrophotometer according to ASTM D2244.

Gloss: Measure the 60° gloss according to ASTM D523.

Mechanical Properties: Measure impact strength (e.g., Izod impact, ASTM D256) or tensile

properties (ASTM D638).

Protocol 2: Fluorescent UV Condensation Accelerated
Weathering of Plastics (ASTM D4329)
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This test uses fluorescent lamps to simulate the UV portion of sunlight and condensation to

simulate dew.

1. Apparatus:

Fluorescent UV and condensation apparatus.

UVA-340 fluorescent lamps, which provide a good simulation of sunlight in the critical short

wavelength region.

Specimen holders.

2. Test Specimens:

Prepare specimens as described in Protocol 1.

3. Test Cycle:

UV Cycle: 8 hours of UV exposure from UVA-340 lamps.

Irradiance: 0.89 W/m² at 340 nm.

Black Panel Temperature: 60 ± 3 °C.

Condensation Cycle: 4 hours of condensation with the lamps off.

Black Panel Temperature: 50 ± 3 °C.

4. Procedure:

Mount the specimens in the holders.

Place the holders in the weathering apparatus.

Run the specified test cycle for the desired duration.

Periodically remove specimens for evaluation.

5. Evaluation:
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Perform the same evaluations as described in Protocol 1.
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Click to download full resolution via product page

Caption: Mechanism of UV degradation in polymers and the protective role of UV-328.
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Evaluation

Start: Polymer Formulation

Incorporate UV-328 (and other additives)

Prepare Test Specimens (e.g., injection molding)

Initial Property Measurement (Color, Gloss, Mechanical)

Place Specimens in Accelerated Weathering Apparatus

Xenon Arc (ASTM G155) Fluorescent UV (ASTM D4329)

Periodic Removal of Specimens

Measure Properties (Color, Gloss, Mechanical)

Analyze Data vs. Exposure Time

End: Performance Assessment
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Caption: Experimental workflow for accelerated weathering testing of polymers with UV-328.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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